Cas no 5471-86-3 ( )

  structure
  structure
Product Name: 
CAS No:5471-86-3
MF:C11H14O
MW:162.228263378143
CID:942687
PubChem ID:231761
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(2-methylprop-2-enoxy)benzene
    • (2'-methylallyl)(4-methyl-phenyl)aether
    • 1-methyl-4-(2-methylallyloxy)benzene
    • 1-methyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
    • 3-p-Tolyloxy-2-methyl-propen-(1)
    • 4-Methallyloxy-toluol
    • AC1L5MDW
    • AC1Q56UY
    • AR-1C4582
    • CTK5A2415
    • methallyl 4-methylphenyl ether
    • methallyl-p-tolyl ether
    • Methallyl-p-tolyl-aether
    • NSC28468
    • SureCN8161826
    • 5471-86-3
    • SCHEMBL8161826
    • DTXSID90282853
    • AKOS008948968
    • NSC-28468
    •  
    • Inchi: 1S/C11H14O/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
    • InChI Key: DASHSMQYVMTAHW-UHFFFAOYSA-N
    • SMILES: O(CC(=C)C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.94990
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.